Cas no 952949-59-6 (5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile)

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile structure

952949-59-6 structure

Product Name:5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile

CAS No:952949-59-6

MF:C₁₈H₂₀N₄

MW:292.378203392029

CID:1038271

PubChem ID:17609570

Update Time:2025-04-20

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile
- A859100
- DTXSID70589877
- AKOS016001804
- 952949-59-6
- MDL： MFCD13875937
- Inchi： 1S/C18H20N4/c19-13-16-12-17(20)6-7-18(16)22-10-8-21(9-11-22)14-15-4-2-1-3-5-15/h1-7,12H,8-11,14,20H2
- InChI Key： AWOFFCGJRYNITR-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCN(C2C=CC(=CC=2C#N)N)CC1

Computed Properties

Exact Mass: 292.16879665g/mol
Monoisotopic Mass: 292.16879665g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 56.3Å²

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A070825-50mg	5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile	952949-59-6		50mg	$ 255.00	2022-06-08
TRC	A070825-100mg	5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile	952949-59-6		100mg	$ 420.00	2022-06-08

5-Amino-2-(4-benzylpiperazin-1-yl)benzonitrile Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

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